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Compound of Interest

2,3,4-Trichlorophenyl
Compound Name: o
isothiocyanate

Cat. No.: B165843

For researchers, scientists, and drug development professionals seeking to procure 2,3,4-
Trichlorophenyl isothiocyanate (CAS No. 127142-69-2), a chlorinated aromatic
isothiocyanate, several commercial suppliers offer this compound in varying purities and
guantities. This technical guide provides a summary of available suppliers, a general overview
of synthetic approaches, and a discussion of the potential biological activities based on the
broader class of isothiocyanates, as specific data for the 2,3,4-trichloro derivative is limited in
publicly available literature.

Commercial Availability

A survey of chemical suppliers reveals that 2,3,4-Trichlorophenyl isothiocyanate is available
from a number of vendors, primarily catering to the research and development market. The
table below summarizes the available data on suppliers, purity, and pricing. Please note that
pricing is subject to change and may not include shipping and handling fees.
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Supplier Purity Quantity Price (USD)
Trans World N

_ 98% Not Specified $37.00[1]
Chemicals

_ 577 CNY (approx. $80
ChemicalBook 97% 1lg

UsSD)[2]
PUSHAN Industrial ) )
) 97% 25 kg (Min. Order) Inquiry[2]
(Shaanxi) Co., Ltd.
Guidechem Not Specified Not Specified Inquiry[1]

Note: The information in this table is based on publicly available data and may not be
exhaustive. It is recommended to contact the suppliers directly for the most current information
on availability, pricing, and detailed specifications.

Synthesis of Isothiocyanates: A General Approach

While a specific, detailed experimental protocol for the synthesis of 2,3,4-Trichlorophenyl
isothiocyanate is not readily available in the surveyed literature, the general synthesis of aryl
isothiocyanates is well-established. A common method involves the reaction of the
corresponding primary amine, in this case, 2,3,4-trichloroaniline, with a thiocarbonylating agent.

One of the most traditional and widely used methods is the reaction of an amine with
thiophosgene (CSCI2) in the presence of a base to neutralize the HCI produced. However, due
to the high toxicity of thiophosgene, alternative and safer reagents have been developed.

A frequently employed alternative involves the use of carbon disulfide (CSz). In this two-step,
one-pot synthesis, the amine is first reacted with carbon disulfide in the presence of a base
(like triethylamine or an inorganic base) to form a dithiocarbamate salt in situ. This intermediate
is then treated with a desulfurizing agent to yield the isothiocyanate. Various desulfurizing
agents can be used, including:

o Tosyl chloride: This reagent facilitates the decomposition of the dithiocarbamate salt.

e Propane phosphonic acid anhydride (T3P®): An efficient desulfurating agent.
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e Phenyl chlorothionoformate: Can be used in either a one-pot or a two-step process.

The following diagram illustrates a general workflow for the synthesis of an aryl isothiocyanate

from a primary aniline using carbon disulfide and a desulfurizing agent.

General Synthesis of Aryl Isothiocyanates
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A generalized workflow for the synthesis of aryl isothiocyanates.

Potential Biological Activity and Signhaling Pathways
of Isothiocyanates

Specific biological activity data for 2,3,4-Trichlorophenyl isothiocyanate is not available in the

public domain. However, the broader class of isothiocyanates (ITCs) has been extensively
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studied for their potential applications in drug development, particularly in cancer
chemoprevention and therapy.

Isothiocyanates are known to exert their biological effects through various mechanisms, often
involving the modulation of key signaling pathways. The electrophilic nature of the
isothiocyanate group (-N=C=S) allows it to react with nucleophilic cellular targets, such as
cysteine residues on proteins, leading to the modulation of their function.

Some of the key signaling pathways and cellular processes affected by isothiocyanates
include:

 Induction of Phase Il Detoxification Enzymes: Isothiocyanates are potent inducers of phase Il
enzymes, such as glutathione S-transferases (GSTs) and quinone reductase. This is a
crucial mechanism for cellular protection against carcinogens and oxidative stress.

« Inhibition of Cell Proliferation and Induction of Apoptosis: Many isothiocyanates have been
shown to inhibit the growth of cancer cells and induce programmed cell death (apoptosis).
This can occur through the modulation of various signaling pathways, including those
involving MAPKs (mitogen-activated protein kinases) and the Bcl-2 family of proteins.

o Anti-inflammatory Effects: Isothiocyanates can exhibit anti-inflammatory properties by
inhibiting pro-inflammatory signaling pathways.

o Antimicrobial Activity: Certain isothiocyanates have demonstrated antimicrobial activity
against a range of pathogens.

The following diagram provides a simplified overview of some of the general mechanisms of
action attributed to isothiocyanates.
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General Mechanisms of Isothiocyanate Bioactivity
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Simplified overview of the biological effects of isothiocyanates.

It is important to emphasize that the specific biological effects and potency of an isothiocyanate
are highly dependent on its chemical structure. The presence and position of the chloro
substituents on the phenyl ring of 2,3,4-Trichlorophenyl isothiocyanate will significantly
influence its electronic properties, reactivity, and ultimately its biological activity. Therefore,
researchers and drug development professionals should consider this compound as a novel
entity for screening and characterization to elucidate its specific mechanism of action and
therapeutic potential. Further experimental investigation is required to determine the precise
signaling pathways modulated by this particular chlorinated aromatic isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Suppliers and Technical Overview of 2,3,4-
Trichlorophenyl Isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165843#commercial-suppliers-of-2-3-4-
trichlorophenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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